Cas no 66050-99-5 (1-Hexanol, 2-methyl-, (S)-)

• Product Name: 1-Hexanol, 2-methyl-, (S)-
• CAS No: 66050-99-5
• Molecular Formula: C₇H₁₆O
• Molecular Weight: 116.20134
• CID: 396920
• PubChem ID: 12454404

1-Hexanol, 2-methyl-, (S)- Properties

Names and Identifiers

• 1-Hexanol, 2-methyl-, (S)-
• Q61708203
• (2S)-2-METHYLHEXAN-1-OL
• 66050-99-5
• (S)-2-Methylhexan-1-ol
• 1-Chloro-2-iodo-4,5-dimethyl-benzene
• EN300-6490184
• (2S)-2-Methyl-1-hexanol
• SCHEMBL4386567
• (s)-2-methyl-1-hexanol

• InChIKey： LCFKURIJYIJNRU-ZETCQYMHSA-N
• Inchi： InChI=1S/C7H16O/c1-3-4-5-7(2)6-8/h7-8H,3-6H2,1-2H3/t7-/m0/s1
• SMILES： CCCCC(C)CO

Computed Properties

• Exact Mass: 116.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 116.120115130g/mol
• Heavy Atom Count: 8
• Complexity: 43.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols